Cas no 25230-59-5 (methyl 2-formylpyridine-3-carboxylate)

methyl 2-formylpyridine-3-carboxylate Properties

Names and Identifiers

• Methyl 2-formylnicotinate
• 3-Pyridinecarboxylic acid, 2-formyl-, methyl ester
• 2-Formyl-3-carboxymethyl-pyridin
• 2-formylnicotinic acid methyl ester
• 2-formyl-nicotinic acid methyl ester
• 2-Formyl-pyridin-3-carbonsaeure-methylester
• AG-L-22686
• AGN-PC-0006YF
• Ambpe2042046
• CTK4F5252
• SBB087882
• methyl 2-formylpyridine-3-carboxylate
• AKOS006308928
• MFCD11052321
• Methyl2-formylnicotinate
• EN300-220291
• DB-109213
• DTXSID30554728
• CS-0215082
• Z1198309070
• SCHEMBL4556787
• 25230-59-5
• E84379
• SB54605
• +Expand

• MDL： MFCD11052321
• InChIKey： SPCNFHHJOBSFFV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO3/c1-12-8(11)6-3-2-4-9-7(6)5-10/h2-5H,1H3
• SMILES： COC(=O)C1=C(C=O)N=CC=C1

Computed Properties

• Exact Mass: 165.04261
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.042593085g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• LogP: 0.68070
• PSA: 56.26
• Boiling Point: 272.3±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 118.5±23.2 °C
• Density: 1.2±0.1 g/cm3